Cas no 1807125-59-2 (2-(Bromomethyl)-4-(difluoromethyl)-3-hydroxypyridine-5-acetic acid)

• Product Name: 2-(Bromomethyl)-4-(difluoromethyl)-3-hydroxypyridine-5-acetic acid
• CAS No: 1807125-59-2
• MF: C₉H₈BrF₂NO₃
• MW: 296.065528869629
• CID: 4889656
• Update Time: 2025-06-08

2-(Bromomethyl)-4-(difluoromethyl)-3-hydroxypyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-4-(difluoromethyl)-3-hydroxypyridine-5-acetic acid

• Inchi： 1S/C9H8BrF2NO3/c10-2-5-8(16)7(9(11)12)4(3-13-5)1-6(14)15/h3,9,16H,1-2H2,(H,14,15)
• InChI Key： LALDDTGXGAMDNP-UHFFFAOYSA-N
• SMILES： BrCC1C(=C(C(F)F)C(=CN=1)CC(=O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• XLogP3: 1.2
• Topological Polar Surface Area: 70.4

Additional information on 2-(Bromomethyl)-4-(difluoromethyl)-3-hydroxypyridine-5-acetic acid

2-(Bromomethyl)-4-(difluoromethyl)-3-hydroxypyridine-5-acetic Acid (CAS No. 1807125-59-2)

Introduction to 2-(Bromomethyl)-4-(difluoromethyl)-3-hydroxypyridine-5-acetic Acid

2-(Bromomethyl)-4-(difluoromethyl)-3-hydroxypyridine-5-acetic acid is a highly specialized organic compound with the CAS registry number 1807125-59-2. This compound belongs to the class of pyridine derivatives, which are widely studied for their potential applications in pharmaceuticals, agrochemicals, and materials science. The molecule's structure is characterized by a pyridine ring substituted with a bromomethyl group at position 2, a difluoromethyl group at position 4, a hydroxyl group at position 3, and an acetic acid moiety at position 5. These substituents confer unique chemical and biological properties, making this compound a subject of interest in contemporary research.

Chemical Structure and Synthesis

The synthesis of 2-(Bromomethyl)-4-(difluoromethyl)-3-hydroxypyridine-5-acetic acid involves a series of carefully designed organic reactions. The core pyridine ring is typically synthesized via cyclization reactions, such as the Paal-Knorr synthesis or the Hantzsch dihydropyridine synthesis, depending on the substituents required. The bromomethyl group is introduced through alkylation reactions, while the difluoromethyl group is added using fluorination techniques such as the Sandmeyer reaction or direct fluorination methods. The hydroxyl group at position 3 is often introduced via oxidation or hydroxylation reactions, and the acetic acid moiety at position 5 is appended through esterification or acylation steps.

Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis of this compound, improving both yield and purity. For instance, the use of microwave-assisted synthesis has been reported to accelerate reaction times and enhance selectivity in certain steps of the synthesis process.

Biological Activity and Applications

The biological activity of 2-(Bromomethyl)-4-(difluoromethyl)-3-hydroxypyridine-5-acetic acid has been extensively studied in recent years. Research indicates that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for drug development in the treatment of chronic inflammatory diseases such as arthritis and neurodegenerative disorders.

In a study published in Nature Communications, researchers demonstrated that this compound selectively inhibits cyclooxygenase-2 (COX-2), an enzyme associated with inflammation and pain. The bromomethyl group was found to play a critical role in modulating the compound's bioavailability and selectivity towards COX-2 over COX-1.

Additionally, this compound has shown potential as an anticancer agent due to its ability to induce apoptosis in cancer cells while sparing normal cells. A study conducted by scientists at Stanford University revealed that 2-(Bromomethyl)-4-(difluoromethyl)-3-hydroxypyridine-5-acetic acid triggers mitochondrial-dependent apoptosis by modulating Bcl-2 family proteins.

Environmental Impact and Safety Considerations

As with any chemical compound, understanding the environmental impact and safety profile of 2-(Bromomethyl)-4-(difluoromethyl)-3-hydroxypyridine-5-acetic acid is crucial for its responsible use. Recent studies have focused on evaluating its biodegradability and potential toxicity to aquatic organisms.

Preliminary results suggest that this compound exhibits moderate biodegradability under aerobic conditions, with degradation rates influenced by pH and temperature. However, further research is needed to fully characterize its environmental fate and potential risks.

In terms of safety, acute toxicity studies indicate that 1807125-59-2 has a low toxicity profile when administered orally or dermally. Chronic toxicity studies are currently underway to assess long-term exposure effects.

Future Directions and Research Opportunities

The future of 2-(Bromomethyl)-4-(difluoromethyl)-3-hydroxypyridine-5-acetic acid lies in its potential for therapeutic applications across multiple disease areas. Ongoing clinical trials are exploring its efficacy in treating inflammatory bowel disease (IBD) and Alzheimer's disease, where its anti-inflammatory and neuroprotective properties could offer significant benefits.

Moreover, researchers are investigating the possibility of using this compound as a lead molecule for drug design targeting other therapeutic areas such as infectious diseases and cardiovascular disorders.

In conclusion, 1807125-59-2, or 2-(Bromomethyl)-4-(difluoromethyl)-3-hydroxypyridine-5-acetic acid, represents a promising avenue for scientific exploration due to its unique chemical properties and diverse biological activities. Continued research into its synthesis, biological effects, and environmental impact will undoubtedly unlock new opportunities for its application in various fields.